4-Hydroxymephenytoin
4-Hydroxymephenytoin
(±)4-Hydroxymephenytoin is a metabolite of (S)-mephenytoin, a substrate of the cytochrome P450 (CYP) isoform CYP2C19 with anticonvulsant activities. It has been used for developing ultra-performance LC tandem mass spectrometry assays for evaluating CYP probe drugs and their relevant metabolites in human urine or plasma samples.
CYP2C19 metabolite of Mephenytoin.
CYP2C19 metabolite of mephenytoin.
S-4-Hydroxymephenytoin belongs to the class of organic compounds known as phenylhydantoins. These are heterocyclic aromatic compounds containing an imiazolidinedione moiety substituted by a phenyl group. S-4-Hydroxymephenytoin is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). S-4-Hydroxymephenytoin has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood.
CYP2C19 metabolite of Mephenytoin.
CYP2C19 metabolite of mephenytoin.
S-4-Hydroxymephenytoin belongs to the class of organic compounds known as phenylhydantoins. These are heterocyclic aromatic compounds containing an imiazolidinedione moiety substituted by a phenyl group. S-4-Hydroxymephenytoin is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). S-4-Hydroxymephenytoin has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood.
Brand Name:
Vulcanchem
CAS No.:
61837-65-8
VCID:
VC20757410
InChI:
InChI=1S/C12H14N2O3/c1-3-12(8-4-6-9(15)7-5-8)10(16)14(2)11(17)13-12/h4-7,15H,3H2,1-2H3,(H,13,17)
SMILES:
CCC1(C(=O)N(C(=O)N1)C)C2=CC=C(C=C2)O
Molecular Formula:
C12H14N2O3
Molecular Weight:
234.25 g/mol
4-Hydroxymephenytoin
CAS No.: 61837-65-8
Cat. No.: VC20757410
Molecular Formula: C12H14N2O3
Molecular Weight: 234.25 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | (±)4-Hydroxymephenytoin is a metabolite of (S)-mephenytoin, a substrate of the cytochrome P450 (CYP) isoform CYP2C19 with anticonvulsant activities. It has been used for developing ultra-performance LC tandem mass spectrometry assays for evaluating CYP probe drugs and their relevant metabolites in human urine or plasma samples. CYP2C19 metabolite of Mephenytoin. CYP2C19 metabolite of mephenytoin. S-4-Hydroxymephenytoin belongs to the class of organic compounds known as phenylhydantoins. These are heterocyclic aromatic compounds containing an imiazolidinedione moiety substituted by a phenyl group. S-4-Hydroxymephenytoin is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). S-4-Hydroxymephenytoin has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. |
|---|---|
| CAS No. | 61837-65-8 |
| Molecular Formula | C12H14N2O3 |
| Molecular Weight | 234.25 g/mol |
| IUPAC Name | 5-ethyl-5-(4-hydroxyphenyl)-3-methylimidazolidine-2,4-dione |
| Standard InChI | InChI=1S/C12H14N2O3/c1-3-12(8-4-6-9(15)7-5-8)10(16)14(2)11(17)13-12/h4-7,15H,3H2,1-2H3,(H,13,17) |
| Standard InChI Key | OQPLORUDZLXXPD-UHFFFAOYSA-N |
| SMILES | CCC1(C(=O)N(C(=O)N1)C)C2=CC=C(C=C2)O |
| Canonical SMILES | CCC1(C(=O)N(C(=O)N1)C)C2=CC=C(C=C2)O |
| Appearance | Assay:≥98%A crystalline solid |
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